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GC Troubleshooting Guide

Symptom Likely Cause Solution

Baseline
Spikes [1]

Electrical noise; Column bleed;

Flame contact in FID [1]

Check power supply/equipment; Recondition/trim

column; Verify proper column installation in
detector [1]

Tailing Analyte
Peaks [1]

Active sites in inlet/column (e.g.,
silanol groups); Poor column cut

[1]

Replace inlet liner/deactivate glass wool; Recut
column smoothly at 90° [1]

Tailing Solvent
Peak [1]

Poorly optimized splitless time

[1]

Optimize splitless time by monitoring an early-

eluting analyte's peak area [1]

Chair-Shaped
Peaks [1]

Poor column cut; Column

installed incorrectly in inlet [1]

Recut column properly; Reinstall column at

correct height in inlet [1]

Shifting
Baseline [1]

Gas flow change from a leak

(e.g., cored or leaking septum)
[1]

Check and replace septum regularly for damage

[1]
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Workflow for Analysis and Troubleshooting

For a structured approach, follow this workflow which integrates analysis steps with key troubleshooting

checks.

Start GC Analysis

Peak Shape & Baseline
Assessment

Baseline Spikes? Tailing Peaks? Tailing Solvent Peak? Shifting Baseline? Chair-Shaped Peaks?

Proceed with Data Analysis

Check/Recondition
Column & Electrical

Deactivate/Replace
Inlet Liner, Recut Column

Optimize
Splitless Time

Inspect and
Replace Septum

Recut/Reinstall
Column
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Frequently Asked Questions
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What are the best practices for sample preparation to avoid
issues?

Use High-Purity Solvents: Ensure solvents are HPLC or GC-grade to reduce artifact peaks that can

co-elute or interfere with your target compound [2].
Consider Low-Temperature Extraction: For complex plant matrices like cannabis or hops (sources

of humulene), extraction at lower temperatures (e.g., -55°C) can help reduce the co-extraction of
waxes and chlorophyll, leading to a cleaner extract and a less noisy chromatographic baseline [2].

How can I confirm the identity of humulene epoxide II in my
sample?

Gas Chromatography-Mass Spectrometry (GC-MS): This is the standard technique. The identity is
confirmed by comparing the retention time and mass spectrum of the peak in your sample with those

of an authentic reference standard [2] [3].
Use of Internal Standards: For quantitative analysis, employing a suitable internal standard can help

account for instrument variability and improve the accuracy of your concentration measurements [2].

My peaks are still tailing after changing the liner and recutting
the column. What else can I do?

The issue might be broader column activity. Consider using a guard column or an integrity guard (a short

piece of column before the analytical column) to trap non-volatile residues and protect the analytical column.

Furthermore, for very polar analytes, ensure you are using a properly deactivated column specifically

designed to minimize interactions with active sites like silanol groups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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